Cas no 912340-40-0 (4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid)

• Product Name: 4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid
• CAS No: 912340-40-0
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 2184261
• Update Time: 2023-08-06

4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Benzyl-1h-1,2,3-triazol-4-yl)butanoic acid
• OAWCYVBOWRJWMA-UHFFFAOYSA-N
• 4-(1-benzyl-1H-[1,2,3]triazol-4-yl)-butyric acid
• 4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid

• Inchi： 1S/C13H15N3O2/c17-13(18)8-4-7-12-10-16(15-14-12)9-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2,(H,17,18)
• InChI Key： OAWCYVBOWRJWMA-UHFFFAOYSA-N
• SMILES： OC(CCCC1=CN(CC2C=CC=CC=2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 267
• Topological Polar Surface Area: 68